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Compound of Interest

Compound Name: Flazasulfuron

Cat. No.: B046402

This technical support center provides researchers, scientists, and drug development
professionals with troubleshooting guides and frequently asked questions (FAQs) to address
challenges associated with flazasulfuron herbicide carryover in rotational crops.

Troubleshooting Guide: Diagnosing and Addressing
Flazasulfuron Carryover

Flazasulfuron is a sulfonylurea herbicide that provides effective weed control but can persist in
the soil, potentially causing injury to subsequent rotational crops.[1][2] This guide will help you
identify symptoms of flazasulfuron carryover and implement strategies to mitigate its effects.

1. Symptom Identification in Rotational Crops

Early and accurate identification of injury symptoms is crucial. Flazasulfuron is an acetolactate
synthase (ALS) inhibitor, which disrupts the synthesis of essential branched-chain amino acids
in susceptible plants.[1][2][3] This leads to characteristic injury symptoms that typically appear
in new growth within one to four weeks of emergence.[4]

o Corn: Stunted growth, interveinal chlorosis (yellowing between the veins), or purpling of
leaves are common.[4][5] Root development may be inhibited, leading to "bottle-brush" roots
where lateral root growth is stunted.[6][7] In severe cases, leaves emerging from the whorl
may not unfurl properly and appear yellow or translucent.[4]
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e Soybean: Injury can range from stunting to the death of the terminal growing point.[4] Leaves
may appear yellow, and the veins on the underside of the leaves may turn a reddish or
purplish color.[4][8]

o Wheat: General yellowing (chlorosis) and stunting are primary symptoms.[9] A reduction in
tiller number or spike number may also be observed.[9]

o Cotton: Symptoms of ALS inhibitor injury in cotton include yellowing of the growing tips.[10]
Stunted growth and yellowing of the youngest leaves are also indicative of carryover injury.
[11]

Is it Flazasulfuron Carryover? A Logic Diagram for Diagnosis
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Conduct a soil bioassay with a sensitive indicator species.

Observe crop injury symptoms in a rotational crop
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Consider other potential causes:
- Nutrient deficiencies
- Diseases
- Environmental stress

- Other herbicide drift
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Caption: A flowchart to aid in the diagnosis of potential flazasulfuron carryover injury.

Frequently Asked Questions (FAQS)

Q1: What is flazasulfuron and how does it work?
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Al: Flazasulfuron is a selective, systemic sulfonylurea herbicide used for pre- and post-
emergence control of a wide range of broadleaf weeds and grasses.[1][2] It works by inhibiting
the acetolactate synthase (ALS) enzyme in plants, which is essential for the production of the
branched-chain amino acids isoleucine, leucine, and valine.[1][2][3] This inhibition halts cell
division and plant growth, leading to the death of susceptible weeds.[3]

Q2: What factors influence the persistence of flazasulfuron in the soil?

A2: The persistence of flazasulfuron in the soil is influenced by several factors:

Soil pH: Sulfonylurea herbicides, including flazasulfuron, persist longer in alkaline soils
(higher pH).

» Soil Organic Matter: Higher organic matter content can increase the adsorption of
flazasulfuron, potentially making it less available for plant uptake and degradation.

o Microbial Activity: Soil microorganisms play a significant role in the breakdown of
sulfonylurea herbicides. Conditions that favor microbial activity, such as warm, moist soils,
can accelerate degradation.

» Rainfall: Adequate rainfall can help to dissipate the herbicide through leaching and also
promotes microbial activity.

Q3: What are the rotational crop restrictions for flazasulfuron?

A3: Rotational crop restrictions, or plant-back intervals, are crucial to prevent carryover injury.
These intervals can vary depending on the crop, the rate of flazasulfuron applied, and local
environmental conditions. Always refer to the specific product label for the most accurate and
legally binding rotational restrictions.[12][13][14][15] While a specific, universally applicable
table for flazasulfuron is not available due to regional variations in product labels, the following
table provides a general guideline based on restrictions for other sulfonylurea herbicides.

Table 1: General Rotational Crop Intervals for Sulfonylurea Herbicides (Consult Product Label
for Flazasulfuron Specifics)
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EP R P General Plant-Back Factors Potentially
otational Cro
> Interval (Months) Extending the Interval

High soil pH, drought
Corn 4-12 conditions, higher application

rates

High soil pH, drought

Soybean 4-10 conditions, higher application
rates

Wheat 4 Varies by region and soil type
High soil pH, drought

Cotton 10-18 9 . P 9
conditions
High soil pH, drought

Sunflowers 10- 22 J N P J
conditions
High soil pH, drought

Alfalfa 12-18 g P g

conditions

Note: A field bioassay is often recommended before planting sensitive crops, especially when
conditions favor herbicide persistence.[12]

Q4: How can | mitigate flazasulfuron carryover injury?

A4: Several strategies can be employed to reduce the risk and severity of flazasulfuron
carryover:

 Tillage: Tillage can help to dilute the herbicide in the soil profile and expose it to greater
microbial activity. No-till systems may have higher concentrations of herbicide residues in the
upper soil layer.

e Soil Amendments: Incorporating organic matter, such as compost or manure, can enhance
microbial activity and increase the adsorption of the herbicide, reducing its availability to
plants.
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» Activated Carbon: Applying activated carbon to the soil can effectively bind herbicide
residues, making them unavailable for plant uptake.

o Crop Rotation: Planting tolerant crop species or varieties can help to manage fields with
known carryover issues.

o Cover Crops: Planting a cover crop can help to take up and metabolize some of the
herbicide residues, although the cover crop itself may show signs of injury.

Workflow for Mitigating Flazasulfuron Carryover
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Suspected Flazasulfuron Carryover

Optional: Quantitative Soil Analysis (HPLC) >

Select Mitigation Strategy

Tillage to Dilute Residue Apply Activated Carbon Plant Tolerant Crop/Variety or Delay Planting

Adjust Future Herbicide Program
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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